Cas no 58662-54-7 (2-Nitro-5-(phenylmethoxy)-benzaldehyde)

• Product Name: 2-Nitro-5-(phenylmethoxy)-benzaldehyde
• CAS No: 58662-54-7
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1081520
• PubChem ID: 3849835
• Update Time: 2025-05-24

2-Nitro-5-(phenylmethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-nitrobenzaldehyde
• 2-nitro-5-phenylmethoxybenzaldehyde
• 5-Benzoxy-2-nitrobenzaldehyde
• 5-Benzyloxy-2-nitro-benzaldehyd
• 5-benzyloxy-2-nitrobenzaldehyde
• Benzaldehyde,2-nitro-5-(phenylmethoxy)
• DB-013404
• DTXSID30397298
• AB15613
• LILVVZJBGYMAKS-UHFFFAOYSA-N
• 58662-54-7
• 5-benzyloxy-2-nitro-benzaldehyde
• SCHEMBL1646385
• 2-Nitro-5-(phenylmethoxy)-benzaldehyde

• Inchi： 1S/C14H11NO4/c16-9-12-8-13(6-7-14(12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： LILVVZJBGYMAKS-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C=O)=C1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.50950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Nitro-5-(phenylmethoxy)-benzaldehyde

Comprehensive Overview of 2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7)

2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This aromatic aldehyde derivative features a nitro group and a phenylmethoxy substituent, making it a versatile building block for complex chemical transformations. Its molecular formula, C₁₄H₁₁NO₄, and unique structural properties have garnered significant attention in both academic and industrial settings.

The compound’s nitrobenzaldehyde core and phenylmethoxy modification contribute to its reactivity in nucleophilic substitution and condensation reactions. Researchers frequently employ it in the synthesis of heterocyclic compounds, such as quinolines and benzimidazoles, which are pivotal in drug discovery. Recent trends highlight its role in developing photoactive materials and organic semiconductors, aligning with the growing demand for sustainable electronics.

In the context of green chemistry, 2-Nitro-5-(phenylmethoxy)-benzaldehyde has been explored as a precursor for eco-friendly catalysts and biodegradable polymers. Its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its adaptability to modern lab workflows. A surge in Google searches for "nitrobenzaldehyde derivatives applications" and "phenylmethoxy benzaldehyde synthesis" reflects rising interest in its potential.

From a commercial perspective, suppliers often emphasize the compound’s high purity (>98%) and stability under controlled conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality assurance. FAQs such as "How to store 2-Nitro-5-(phenylmethoxy)-benzaldehyde?" and "Is it soluble in DMSO?" are addressed by recommending airtight containers and confirming solubility in polar aprotic solvents.

Ongoing research explores its utility in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its aldehyde group facilitates linker functionalization. The compound’s electrophilic character also makes it valuable for designing fluorescent probes in bioimaging. These applications resonate with the scientific community’s focus on multifunctional materials and precision medicine.

In summary, 2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7) bridges traditional organic synthesis and cutting-edge innovations. Its relevance to drug development, renewable energy, and smart materials ensures its continued prominence in chemical research. For laboratories seeking reliable intermediates, this compound offers a balance of reactivity and versatility, backed by rigorous safety and performance data.